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Cat. No.: B15181369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dioctyl-p-cresol is a sterically hindered phenolic antioxidant. While specific data for this

compound is limited in publicly available literature, its structure and function are analogous to

the well-studied antioxidant 2,6-di-tert-butyl-p-cresol (DBPC or BHT). Hindered phenolic

antioxidants are crucial additives in industrial oils, such as transformer, turbine, and hydraulic

oils, to prevent oxidative degradation.[1][2][3] This degradation process, if left unchecked, leads

to the formation of sludge, acids, and an increase in viscosity, ultimately compromising the

performance and lifespan of the lubricant and the machinery it protects.[4] The longer octyl

chains in 2,6-dioctyl-p-cresol are anticipated to impart higher oil solubility and lower volatility

compared to its tert-butyl counterpart, making it potentially suitable for high-temperature

applications.

These application notes provide an overview of the use of 2,6-dioctyl-p-cresol in industrial

oils, focusing on its mechanism of action, and include detailed experimental protocols for

evaluating its performance.

Applications in Industrial Oils
Due to its antioxidant properties, 2,6-dioctyl-p-cresol is expected to be an effective additive in

a variety of industrial lubricants:
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Transformer Oils: These oils are used for insulation and cooling in electrical transformers.

The addition of hindered phenols like 2,6-dioctyl-p-cresol is critical to inhibit oxidation,

which can lead to a decrease in dielectric strength and the formation of corrosive

compounds.

Turbine Oils: Operating under high temperatures and in the presence of air and water,

turbine oils are susceptible to oxidation. Antioxidants are essential to maintain the oil's

performance and protect the turbine components from wear and corrosion.

Hydraulic Oils: The performance of hydraulic systems is highly dependent on the quality of

the hydraulic fluid. Antioxidants prevent the formation of varnish and sludge that can interfere

with valve operation and clog filters.

Industrial Gear Oils: These oils are subjected to extreme pressure and high temperatures,

conditions that accelerate oxidation. Antioxidants help to extend the service life of the gear

oil and protect the gears from damage.

Mechanism of Action: Radical Scavenging
The primary function of hindered phenolic antioxidants like 2,6-dioctyl-p-cresol is to interrupt

the free-radical chain reactions of autoxidation. The process can be summarized as follows:

Initiation: Heat, light, or metal catalysts can lead to the formation of initial free radicals (R•)

from the hydrocarbon oil molecules (RH).

Propagation: These alkyl radicals react rapidly with oxygen to form peroxy radicals (ROO•).

The peroxy radicals then abstract a hydrogen atom from another oil molecule to form a

hydroperoxide (ROOH) and a new alkyl radical, thus propagating the chain reaction.

Inhibition by 2,6-Dioctyl-p-cresol: The hindered phenol (ArOH) donates its phenolic

hydrogen to the peroxy radical, neutralizing it and forming a stable, non-reactive phenoxy

radical (ArO•). This stable radical does not propagate the oxidation chain, effectively

terminating it.

The following diagram illustrates this antioxidant mechanism:
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Antioxidant radical scavenging mechanism.

Data Presentation
Due to the limited availability of specific quantitative data for 2,6-dioctyl-p-cresol, the following

table presents typical performance data for the closely related and commercially prevalent

antioxidant, 2,6-di-tert-butyl-p-cresol (DBPC/BHT), in industrial oils. These values can serve as

a benchmark for evaluating the performance of 2,6-dioctyl-p-cresol.
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Performance
Parameter

Test Method Base Oil
Additive
Concentration
(wt%)

Result

Oxidation

Induction Time

(OIT)

ASTM D2112 /

Modified EN

14112

Inhibited Mineral

Insulating Oil
0.3 ~55 hours

Viscosity

Increase after

1000h @ 120°C

ASTM D445 Industrial Oil Not Specified <5%

Dielectric

Strength
ASTM D877 Transformer Oil Not Specified >45 kV

Note: The data presented is for 2,6-di-tert-butyl-p-cresol and is intended to be representative.

Actual performance will vary depending on the base oil, additive package, and operating

conditions.

Experimental Protocols
To evaluate the effectiveness of 2,6-dioctyl-p-cresol as an antioxidant in industrial oils,

standardized test methods should be employed. The following are detailed protocols for key

experiments.

Determination of Oxidation Stability by Rotating
Pressure Vessel (ASTM D2272)
This method is used to evaluate the oxidation stability of new and in-service turbine oils in the

presence of water and a copper catalyst.

Methodology:

Sample Preparation: A 50 g sample of the oil containing the desired concentration of 2,6-
dioctyl-p-cresol is placed in a glass container.

Catalyst and Water: A polished copper catalyst coil and 5 mL of distilled water are added to

the container.
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Apparatus Setup: The container is placed in a pressure vessel equipped with a pressure

gauge.

Pressurization and Heating: The vessel is charged with oxygen to a pressure of 620 kPa (90

psi) at room temperature and placed in a bath maintained at 150°C.

Rotation: The vessel is rotated at 100 rpm at an angle of 30 degrees from the horizontal.

Endpoint: The test is complete when the pressure drops by 175 kPa (25.5 psi) from the

maximum pressure.

Reporting: The result is reported as the time in minutes for the pressure to drop to the

endpoint (oxidation induction time).

Determination of Oxidation Characteristics of Inhibited
Mineral Oils (ASTM D943)
This test method is a long-term test to evaluate the oxidation stability of inhibited steam-turbine

oils and other mineral oils.

Methodology:

Sample Preparation: A 300 mL sample of the oil with the specified concentration of 2,6-
dioctyl-p-cresol is placed in a test cell.

Catalyst and Water: An iron-copper catalyst coil and 60 mL of distilled water are added to the

test cell.

Oxygen Flow and Temperature: The test cell is immersed in a bath maintained at 95°C, and

oxygen is bubbled through the oil at a rate of 3 L/h.

Monitoring: The oil is periodically tested for its acid number.

Endpoint: The test is terminated when the acid number of the oil reaches 2.0 mg KOH/g.[5]

Reporting: The result is reported as the number of hours to reach the endpoint (oxidation

lifetime).[5]
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Thin-Film Oxygen Uptake (TFOUT) for Gasoline
Automotive Engine Oils (ASTM D4742)
This method evaluates the oxidation stability of formulated engine oils under conditions that

partially simulate a gasoline engine.[6][7]

Methodology:

Sample Preparation: A small sample of the formulated oil is placed in a dish.

Catalyst Package: A metal catalyst package, a fuel catalyst, and water are added to the dish.

[7]

Apparatus Setup: The dish is placed in a high-pressure reactor.

Pressurization and Heating: The reactor is pressurized with oxygen and heated to 160°C.[7]

Endpoint: The test measures the time until a rapid decrease in oxygen pressure occurs,

indicating the end of the oxidation induction period.

Reporting: The result is reported as the oxidation induction time in minutes.

The following diagram illustrates a general workflow for evaluating the performance of an

antioxidant in industrial oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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